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The pyrazole ring is a cornerstone in medicinal chemistry, forming the core of numerous

therapeutic agents.[1][2] Its derivatives are explored for a vast range of biological activities,
including anti-inflammatory, antimicrobial, and anticancer properties.[3][4] The incorporation of
an isopropyl group and an alcohol moiety onto the pyrazole scaffold creates a class of
compounds—isopropyl pyrazole alcohols—with unique physicochemical properties that are of
significant interest to researchers and drug development professionals.[5] These modifications
can influence a molecule's solubility, metabolic stability, and target-binding affinity.

However, this structural complexity also necessitates a thorough understanding of the
associated safety profile. A comprehensive evaluation of a compound's Safety Data Sheet
(SDS) is the first step in ensuring safe handling and experimental execution. This guide
provides an in-depth analysis of the safety considerations for isopropyl pyrazole alcohols. As a
specific SDS for this entire class is not available, this document synthesizes data from the
constituent moieties—pyrazole and isopropyl alcohol—and related derivatives like (1-Isopropyl-
1H-pyrazol-4-yl)methanol.[6][7][8] The objective is to provide researchers, scientists, and drug
development professionals with the authoritative grounding and field-proven insights required
to work with these compounds safely and effectively.
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Section 1: Chemical Identification

An isopropyl pyrazole alcohol is a heterocyclic organic compound characterized by a five-
membered pyrazole ring composed of three carbon atoms and two adjacent nitrogen atoms.[9]
This core structure is substituted with both an isopropy! group (-CH(CHs)z2) and an alcohol
group (-OH), often as part of a larger substituent (e.g., a hydroxymethyl group, -CH20H).

Exemplary Compound: (1-Isopropyl-1H-pyrazol-4-yl)methanol

Molecular Formula: C7H12N20[8]

Molecular Weight: 140.18 g/mol [8]

CAS Number: 1007542-22-4[8]

Synonyms: 1-propan-2-ylpyrazol-4-yl)ymethanol

Understanding the fundamental structure is crucial, as the pyrazole ring contributes to the
compound's aromaticity and potential for hydrogen bonding, while the isopropyl and alcohol
groups influence its flammability, solubility, and metabolic pathways.[10][11]

Section 2: Hazard Identification and GHS
Classification

The hazard profile of an isopropyl pyrazole alcohol is a composite of the risks associated with
its core components. The pyrazole moiety presents significant health hazards, while the
isopropy! alcohol component primarily introduces physical hazards (flammability) and additional
health risks.[6][12]

Globally Harmonized System (GHS) Classification

A synthesized GHS classification, based on the hazards of pyrazole and isopropyl alcohol,
would likely include the following:
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Hazard ,
] ) Associated
Hazard Class GHS Pictogram  Signal Word Statement
Hazards
Codes
Highly flammable
Flammable liquid and vapor
o & Danger H225/H228
Solids/Liquids or flammable
solid.[12]
Acute Toxicity Harmful if
o0 Danger H302
(Oral) swallowed.[13]
Acute Toxicity Toxic in contact
Danger H311 ] ]
(Dermal) with skin.[13]
. o ) Causes skin
Skin Irritation | Warning H315 L
irritation.[14]
Causes serious
Serious Eye ) eye
corrosion Danger H318/H319 o
Damage damage/irritation.
[12][13]
May cause
respiratory
STOT - Single ) irritation; May
| Warning H335/H336
Exposure cause
drowsiness or
dizziness.[12][14]
Causes damage
to organs
STOT -
health_and_safet through
Repeated Danger H372
y prolonged or
Exposure
repeated
exposure.[13][15]
Harmful to
Hazardous to ] aquatic life with
o AR $fO (None/Warning) H412 _
Aquatic Life long lasting
effects.[15]
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This table is a synthesized representation and specific classifications should be confirmed for

individual compounds.

Hazard Classification (E-E-A-T)

} Ecological Data ‘Aqual\c Toxicity (Pyrazole) [4] }
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1
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Hazard Wear PPE
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Caption: GHS Hazard Identification and Communication Workflow.

Section 3: First-Aid Measures

Immediate and appropriate first aid is critical upon exposure. The dual nature of these

compounds—possessing both the systemic toxicity risks of pyrazole and the irritant/CNS

depressant effects of isopropanol—guides these protocols.[7][15]

Experimental Protocol: Emergency First-Aid Response

¢ General Advice:

o First aiders must protect themselves from exposure.[15]

o Move the victim from the danger zone to fresh air.
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o Consult a physician immediately and show them this safety data sheet.[16]

e [f Inhaled:

o Action: Immediately move the person into fresh air.[16] If breathing is difficult or has
stopped, provide artificial respiration.

o Causality: The primary inhalation risk is from the volatile isopropyl moiety, which can
cause respiratory tract irritation and central nervous system (CNS) depression.[17][18]
Rapid removal to fresh air is essential to prevent further absorption and CNS effects.

¢ |n Case of Skin Contact:

o Action: Immediately take off all contaminated clothing.[15] Wash the affected area with
soap and plenty of water.[16]

o Causality: Pyrazole and its derivatives can be toxic upon skin contact.[13] Prompt removal
of contaminated clothing and thorough washing are necessary to minimize dermal
absorption.

e In Case of Eye Contact:

o Action: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also
under the eyelids.[19][20] Remove contact lenses if present and easy to do. Continue
rinsing.[20] Immediately call an ophthalmologist.[15]

o Causality: These compounds are expected to cause serious eye irritation or damage.[13]
Immediate and prolonged irrigation is vital to wash away the chemical and minimize injury
to the cornea.

o |f Swallowed:

o Action: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.
[19] Rinse the mouth thoroughly with water.[19]

o Causality: Ingestion is a primary route for the systemic toxicity of pyrazole, which is
harmful if swallowed.[13][14] Inducing vomiting can cause aspiration of the chemical into
the lungs, leading to further complications.
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Section 4: Fire-Fighting Measures

The presence of the isopropyl group makes these compounds flammable.[12] Fire-fighting
procedures must account for the properties of a flammable organic solid or liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[16][19]

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.[7]

o Specific Hazards from Combustion: Hazardous combustion products include carbon oxides
(CO, CO2) and, critically, nitrogen oxides (NOx) due to the pyrazole ring.[16][20]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.
[15][19]

Section 5: Accidental Release Measures
A swift and safe response to a spill is essential to protect personnel and the environment.
Experimental Protocol: Spill Containment and Cleanup

e Personal Precautions:

o

Evacuate personnel to a safe area.[16]

o Ensure adequate ventilation.

o Avoid breathing vapors, mist, or gas.[19] Avoid dust formation.[16]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles with side shields, and a lab coat. For large spills, respiratory
protection may be necessary.[19]

o Remove all sources of ignition.[6]
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e Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[16]

o Do not let the product enter drains, surface water, or the soil.[15][16]
» Methods for Cleanup:

o For Solid Spills: Pick up and arrange disposal without creating dust.[16] Sweep up the
material and shovel it into a suitable, closed, and labeled container for disposal.[19]

o For Liquid Spills: Contain the spill using an inert absorbent material (e.g., vermiculite,
sand, or earth). Collect the absorbed material into a suitable, closed, and labeled

container for disposal.

o Wash the spill area with soap and water after material pickup is complete.
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Caption: Workflow for Responding to an Accidental Spill.
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Section 6: Handling and Storage

Proactive safety measures during handling and storage are paramount to preventing exposure
and accidents.

Precautions for Safe Handling:

o Engineering Controls: Handle only in a well-ventilated area, preferably inside a chemical
fume hood.[16][19]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[16] Wash hands thoroughly
after handling, before breaks, and at the end of the workday.[19] Do not eat, drink, or smoke
in the work area.[6]

o Fire Prevention: Keep away from heat, sparks, and open flames.[17] Use non-sparking tools
and take measures to prevent the buildup of electrostatic charge.[6]

Conditions for Safe Storage:

Container: Keep the container tightly closed in a dry and cool place.[14][16]
e Environment: Store in a well-ventilated area.[6]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and acids.[20]

o Security: For highly toxic materials, store in a locked-up area accessible only to authorized
personnel.[13][15]

Section 7: Exposure Controls and Personal
Protection

Controlling exposure is achieved through a combination of engineering controls and
appropriate personal protective equipment (PPE).

Occupational Exposure Limits (OELSs): While specific OELs for isopropyl pyrazole alcohols are
not established, the limits for isopropyl alcohol serve as a crucial guideline for the volatile
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component.
Component Jurisdiction Limit (8-hr TWA) Limit (STEL)
500 ppm (1,225
Isopropyl Alcohol NIOSH REL 400 ppm (980 mg/m3)
mg/m3)
(CAS 67-63-0)[21] OSHA PEL 400 ppm (980 mg/m?3)
ACGIH TLV 400 ppm 500 ppm

Engineering Controls:

A certified chemical fume hood is the primary engineering control to minimize inhalation

exposure.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

[19] Use equipment tested and approved under government standards such as NIOSH (US)

or EN 166 (EU).[16]

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[6][19] The choice of glove material should be based on

breakthrough time and permeation rate for both polar solvents and heterocyclic

compounds.

o Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[19]

» Respiratory Protection: If engineering controls are insufficient or for emergency situations,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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